Cas no 828263-04-3 (2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-)

• Product name: 2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-
• CAS No: 828263-04-3
• MF: C₂₁H₃₂O₃
• MW: 332.476986885071
• CID: 681848
• PubChem ID: 11325048

2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Tetradecanone, 14-(1,3-benzodioxol-5-yl)-
• 14-(1,3-benzodioxol-5-yl)tetradecan-2-one
• 828263-04-3
• DTXSID10462458

• Inchi： InChI=1S/C21H32O3/c1-18(22)12-10-8-6-4-2-3-5-7-9-11-13-19-14-15-20-21(16-19)24-17-23-20/h14-16H,2-13,17H2,1H3
• InChI Key： WESJGASUMOLVBD-UHFFFAOYSA-N
• SMILES： CC(=O)CCCCCCCCCCCCC1=CC2=C(C=C1)OCO2

Computed Properties

• Exact Mass: 332.23514488g/mol
• Monoisotopic Mass: 332.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 13
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5Ų
• XLogP3: 7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles